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Compound of Interest

Compound Name: Ethyl 3-oxohexanoate

Cat. No.: B043111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Ethyl 3-oxohexanoate, a

versatile β-keto ester utilized in the pharmaceutical, flavor, and fragrance industries. This

document details the commercially available grades of Ethyl 3-oxohexanoate, its key

applications in chemical synthesis, and detailed experimental protocols for its use.

Commercial Grades and Specifications
Ethyl 3-oxohexanoate is commercially available from various suppliers in a range of purities.

The most common grades are distinguished by their minimum assay, typically determined by

gas chromatography (GC). While detailed impurity profiles are often lot-specific and available

upon request from the supplier, the following table summarizes the typical specifications for

commercially available grades.
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Supplier Grade/Purity
Typical
Specifications

Applications

Sigma-Aldrich ≥98%

Assay (GC):

≥98%Refractive Index

(n20/D): 1.427

(lit.)Boiling Point: 104

°C/22 mmHg

(lit.)Density: 0.989

g/mL at 25 °C (lit.)

Flavors and

Fragrances, Synthetic

Intermediate[1]

TCI America >95.0% (GC) Assay (GC): >95.0%

General laboratory

synthesis, Building

block for

pharmaceuticals

Spectrum Chemical 95.0% Purity (GC)

Assay (GC):

≥95.0%Refractive

Index @ 20°C: 1.4250

- 1.4280

General industrial use,

Research purposes[2]

Chem-Impex ≥ 95% (GC)

Assay (GC): ≥

95%Appearance:

Colorless to light

yellow liquidBoiling

Point: 95 °C / 15

mmHgDensity: 0.99

g/mL

Organic synthesis,

Flavoring industries,

Intermediate for

pharmaceuticals and

agrochemicals[3]

Biosynth FE60060
Purity suitable for

pharmaceutical testing

Pharmaceutical

reference standard

CP Lab Safety min 97% Assay: ≥97%

Professional

manufacturing,

Research

laboratories, Industrial

or commercial

usage[4]
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Note: The specifications provided are typical values and may vary between lots and suppliers.

It is recommended to consult the Certificate of Analysis (CoA) for the most accurate and up-to-

date information for a specific batch.

Key Synthetic Applications
Ethyl 3-oxohexanoate serves as a valuable building block in organic synthesis, primarily due

to the reactivity of its active methylene group and the presence of both a ketone and an ester

functional group. Its applications span the synthesis of pharmaceuticals, agrochemicals, and

specialty polymers.[3]

Hantzsch Dihydropyridine Synthesis
A prominent application of Ethyl 3-oxohexanoate is in the Hantzsch synthesis of

dihydropyridines (DHPs). DHPs are a class of compounds with significant pharmacological

importance, including calcium channel blockers used in the treatment of hypertension. The

synthesis involves a one-pot condensation of an aldehyde, two equivalents of a β-keto ester

(such as Ethyl 3-oxohexanoate), and a nitrogen donor like ammonia or ammonium acetate.

Recent research has demonstrated the synthesis of novel dihydropyridine derivatives with

potential antimicrobial activity, highlighting the continued relevance of the Hantzsch synthesis in

drug discovery.[5][6][7]

Claisen Condensation
Ethyl 3-oxohexanoate can also participate in Claisen condensation reactions. This carbon-

carbon bond-forming reaction involves the condensation of two ester molecules in the

presence of a strong base to form a β-keto ester. While Ethyl 3-oxohexanoate is itself a

product of a crossed Claisen condensation, it can be further functionalized through subsequent

condensation reactions.

Experimental Protocols
Synthesis of Dihydropyridine Derivatives with Potential
Antimicrobial Activity
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This protocol is adapted from the general principles of the Hantzsch synthesis and is aimed at

the synthesis of 1,4-dihydropyridine derivatives for biological screening.

Materials:

Ethyl 3-oxohexanoate

Aromatic aldehyde (e.g., 3-nitrobenzaldehyde)

Ammonium acetate

Ethanol (or other suitable solvent)

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

In a round-bottom flask, dissolve the aromatic aldehyde (1 mmol) and Ethyl 3-
oxohexanoate (2 mmol) in ethanol (10 mL).

To this solution, add ammonium acetate (1.5 mmol).

Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel using a hexane-ethyl

acetate gradient to yield the desired dihydropyridine derivative.

Characterize the final product using appropriate analytical techniques (e.g., NMR, Mass

Spectrometry).
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Hantzsch Dihydropyridine Synthesis Workflow
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Caption: A simplified workflow for the Hantzsch dihydropyridine synthesis.

Generalized Claisen Condensation Reaction Scheme
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Caption: A general scheme for the Claisen condensation reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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